![molecular formula C12H8B2O4 B079384 Bis(catecholato)diboron CAS No. 13826-27-2](/img/structure/B79384.png)
Bis(catecholato)diboron
Overview
Description
Bis(catecholato)diboron, also known as diboron catecholate, is a boron-containing compound that has recently been studied for its potential medicinal properties. It is a boron-containing chelating agent that can be used to form complexes with metal ions, such as calcium, magnesium, and zinc. The use of boron-containing chelating agents has been studied for a variety of applications, including drug delivery, metal ion coordination, and metal ion scavenging. This compound is of particular interest due to its high affinity for metal ions and its ability to form complexes with multiple metal ions.
Scientific Research Applications
Enantioselective Diboration of Alkenes : Rhodium-catalyzed reactions between bis(catecholato)diboron and alkenes lead to the syn addition of diboron across the alkene, resulting in 1,2-bis(boronate) which is then oxidized to provide 1,2-diol. This reaction achieves high enantioselection with certain ligands and is highly selective for various types of alkenes (Trudeau et al., 2005).
Ring Expansion and B-B Bond Cleavage : this compound forms adducts with N-heterocyclic carbenes, leading to ring expansion and B-B bond cleavage. This finding has significant implications for catalysis (Pietsch et al., 2015).
Deaminative Borylation of Alkylamines : A method for deaminative borylation of primary alkylamines using this compound was developed, enabling the conversion of a range of alkylamines into alkylboronic esters under catalyst-free conditions (Wu et al., 2018).
Synthesis of Unsymmetrical Diboron(5) Compounds : this compound was used to create diboron(5) Lewis acid–base adducts, which are precursors to diboron(5) monocations. This process involves substituting chlorides for hydrides using specific agents (Cid et al., 2018).
Metal-Free 1,2-Carboboration of Unactivated Alkenes : this compound was used as a boron source in a method for transition metal-free 1,2-carboboration of unactivated alkenes. This reaction proceeds via a radical pathway and provides valuable synthetic building blocks (Cheng et al., 2018).
Photochemical Organocatalytic Borylation : A photochemical strategy for borylation of alkyl halides using this compound as the boron source was reported. This method enables the creation of alkyl boronic esters from a variety of electrophiles (Mazzarella et al., 2019).
Mechanism of Action
Target of Action
It’s known that organoboron compounds, such as bis(catecholato)diboron, have been used in the synthesis of molecules containing b–c bonds .
Mode of Action
The mode of action of this compound involves its interaction with bases due to its Lewis acid character . This interaction leads to the activation of the B–B bond in the molecule, which is a key factor in synthesis reactions .
Biochemical Pathways
The compound plays a significant role in the formation of boron compounds through the cleavage of the b–b bond .
Result of Action
The result of this compound’s action is the formation of boron compounds through the cleavage of the B–B bond . These boron compounds have potential applications in various fields, including organic synthesis and materials science.
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the presence of bases can activate the B–B bond in the molecule .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1,3,2-benzodioxaborol-2-yl)-1,3,2-benzodioxaborole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8B2O4/c1-2-6-10-9(5-1)15-13(16-10)14-17-11-7-3-4-8-12(11)18-14/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYBQOWXCLDXZNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC2=CC=CC=C2O1)B3OC4=CC=CC=C4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8B2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40392951 | |
Record name | Bis(catecholato)diboron | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40392951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13826-27-2 | |
Record name | Bis(catecholato)diboron | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40392951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2H-1,3,2-benzodioxaborol-2-yl)-2H-1,3,2-benzodioxaborole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure of bis(catecholato)diboron?
A1: this compound features a central B-B bond with each boron atom coordinated to two oxygen atoms of a catechol moiety, forming two fused five-membered rings.
Q2: What is the molecular formula and weight of B2cat2?
A2: Its molecular formula is C12H8B2O4, and its molecular weight is 237.81 g/mol. []
Q3: What are the key spectroscopic characteristics of B2cat2?
A3: this compound can be characterized using various spectroscopic techniques, including 1H, 11B, and 13C NMR spectroscopy. [, ] These techniques provide valuable information about the structure and purity of the reagent.
Q4: How stable is B2cat2 under different conditions?
A4: this compound is air- and moisture-sensitive. [] It should be stored in a tightly closed container in a cool, dry place, away from strong oxidizing agents.
Q5: How does B2cat2 interact with its targets in chemical reactions?
A5: The boron atoms in B2cat2 are electrophilic and can react with a variety of nucleophiles, including alkenes, alkynes, and amines. The B-B bond can also be cleaved under certain conditions, leading to the formation of reactive boryl species.
Q6: What are the common applications of B2cat2 in organic synthesis?
A6: this compound is widely employed in various organic reactions, including:
- Diboration of alkenes and alkynes: [, ] This reaction allows for the introduction of two boron atoms across a double or triple bond, providing versatile building blocks for further synthetic transformations.
- Borylation of alkyl and aryl halides: [, , ] B2cat2 reacts with alkyl and aryl halides in the presence of a radical initiator or under photochemical conditions to form alkyl and aryl boronates, respectively.
- Deaminative borylation of aliphatic amines: [, ] This reaction allows the conversion of primary amines into alkyl boronates through the formation of electron-donor-acceptor complexes with B2cat2 under visible light irradiation.
- Deoxygenative borylation of alcohols: [] B2cat2 can be used to convert alcohols into boronic esters via a photochemical deoxygenation process.
Q7: What are the advantages of using B2cat2 over other diboron reagents?
A7: this compound offers several advantages:
Q8: Can B2cat2 be used in metal-catalyzed reactions?
A8: Yes, B2cat2 is a common reagent in transition-metal-catalyzed reactions, such as:
- Enantioselective diboration of alkenes: [, ] Chiral rhodium or platinum catalysts in conjunction with B2cat2 enable the enantioselective synthesis of chiral 1,2-bis(boronates).
- Diboration of aldimines: [] Platinum catalysts facilitate the diboration of aldimines with B2cat2, providing access to α-aminoboronate esters.
Q9: What types of catalysts are effective for B2cat2-mediated reactions?
A9: Transition metal catalysts containing rhodium, platinum, copper, and nickel have shown efficacy in promoting B2cat2 transformations. [, , , ]
Q10: What are the typical reaction mechanisms involved in B2cat2 transformations?
A10: The mechanisms depend on the specific transformation:
Q11: What is the selectivity of B2cat2 in chemical reactions?
A11: Selectivity depends on the reaction conditions and substrates used. In some cases, high regioselectivity and stereoselectivity can be achieved, particularly in metal-catalyzed asymmetric reactions. [, ]
Q12: Have computational studies been conducted on B2cat2 and its reactions?
A12: Yes, computational studies using Density Functional Theory (DFT) have provided insights into:
- Electronic properties of the B-B bond in B2cat2. []
- Reaction mechanisms of photoinduced borylation reactions. [, ]
- Rationalization of regioselectivity in metal-free borylation reactions. []
Q13: What is the impact of structural modifications on the reactivity of B2cat2?
A13: Modifying the catechol substituents can alter the Lewis acidity of the boron centers and, consequently, the reactivity of B2cat2. [, ] Steric factors introduced by bulky substituents can also influence its reactivity and selectivity.
Q14: Beyond organic synthesis, what other applications does B2cat2 have?
A15: this compound is being explored for its potential in material science, particularly in the development of lithium-ion batteries. [] Its Lewis acidity and reduction ability enable surface modifications and doping of Li-rich cathode materials, leading to improved battery performance.
Q15: What are the safety precautions for handling B2cat2?
A16: As with any chemical reagent, proper handling and safety measures should be followed. It is advisable to avoid inhalation, skin contact, and contact with strong oxidizing agents. []
Q16: What is the environmental impact of B2cat2 and its degradation products?
A16: Limited data are available on the ecotoxicological effects of B2cat2 and its degradation products. Responsible waste management practices are crucial to minimize potential environmental impact.
Q17: What are the key analytical techniques used to study B2cat2?
A18: Commonly used techniques include NMR spectroscopy, X-ray diffraction, and various chromatographic methods for analyzing reaction mixtures and characterizing products. [, , ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.